Two luminescent metal–organic frameworks for the sensing of nitroaromatic explosives and DNA strands†
Journal of Materials Chemistry A Pub Date: 2013-11-28 DOI: 10.1039/C3TA14199C
Abstract
With a flexible aromatic ligand, bis-(3,5-dicarboxy-phenyl)terephthalamide (H4L), two metal–organic frameworks, Cd(L)·(HDMA)2(DMF)(H2O)3 (1) and Zn(L)·(HDMA)2(DMF)(H2O)6 (2), were synthesized using a solvothermal method. Both 1 and 2 possess a 3D open framework. These two compounds exhibit strong photoluminescence in suspensions, and their luminescence could be efficiently and selectively quenched by a series of nitroaromatics. Thus, 1 and 2 could be used as excellent luminescent probes for nitroaromatic explosives. Additionally, 1 and 2 could also be utilized as the sensing platforms for DNA strands, which is attributed to their different affinities for single- and double-stranded DNAs. With this method, 0.05 nM of target DNA could be detected, and the selectivity could be down to a single nucleotide mismatch. This work shows the potential of MOFs for the sensing of versatile chemicals.
Recommended Literature
- [1] Electrospun metal–organic framework based nanofibers for energy storage and environmental applications: current approaches and challenges
- [2] Contents pages
- [3] NbOx overlayers protecting a NiMo alloy electrode realizing high-efficiency and durable intermittent water electrolysis†
- [4] Interactions of adsorbed poly(ethylene oxide) mushrooms with a bare silica–ionic liquid interface
- [5] Chemistry of the fumiquinazolines and structurally related alkaloids†
- [6] New aspect of the mechanism of photocatalytic oxidation of organic compounds by polyoxometalates in aqueous solutions. The selective photooxidation of propan-2-ol to propanone: The role of OH radicals
- [7] Iridium-catalyzed enantioselective allylation of silyl enol ethers derived from ketones and α,β-unsaturated ketones†
- [8] In vivo evaluation of photodynamic inactivation using Photodithazine® against Candida albicans
- [9] Polystyrene-immobilized DABCO as a highly efficient and recyclable organocatalyst for the Knoevenagel condensation reaction †
- [10] Changes of volume and refractive index associated with (a) the formation of organosols and gels; (b) the reversible sol to gel transition
Journal Name：Journal of Materials Chemistry A
Research Products
-
CAS no.: 14919-17-6